Cas no 20490-42-0 (2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione)

2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione structure
20490-42-0 structure
Product Name:2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione
CAS No:20490-42-0
MF:C13H12O2
MW:200.233183860779
CID:272810
PubChem ID:88562
Update Time:2025-04-19

2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2,3,6-trimethyl-
    • 2,3,6-trimethylnaphthalene-1,4-dione
    • 2,3,6-Trimethyl-1,4-naphthalenedione
    • 2,3,6-trimethyl-1,4-naphthoquinone
    • 2,3,6-Trimethylnaphthoquinone
    • 2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione
    • LWWOWQZGAGVVEU-UHFFFAOYSA-N
    • UNII-3F9265K5XQ
    • starbld0044932
    • Q27257154
    • BDBM50359639
    • CHEMBL1928855
    • 2,3,6-Trimethylnaphthoquinone #
    • SCHEMBL571353
    • EN300-1725561
    • 20490-42-0
    • 3F9265K5XQ
    • DTXSID90174466
    • 1,4-Naphthalenedione, 2,3,6-trimethyl-
    • PD137255
    • Z1509621924
    • Inchi: 1S/C13H12O2/c1-7-4-5-10-11(6-7)13(15)9(3)8(2)12(10)14/h4-6H,1-3H3
    • InChI Key: LWWOWQZGAGVVEU-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C)C(C2C=CC(C)=CC=21)=O

Computed Properties

  • Exact Mass: 200.08376
  • Monoisotopic Mass: 200.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 49
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Density: 1.145
  • Boiling Point: 353.2°Cat760mmHg
  • Flash Point: 132.5°C
  • Refractive Index: 1.567
  • PSA: 34.14

2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1725561-100mg
2,3,6-trimethyl-1,4-naphthoquinone
20490-42-0 95.0%
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$513.0 2021-10-16
Enamine
EN300-1725561-250mg
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EN300-1725561-1000mg
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$1480.0 2021-10-16
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EN300-1725561-2500mg
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$2901.0 2021-10-16
Enamine
EN300-1725561-5000mg
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Enamine
EN300-1725561-10000mg
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$6367.0 2021-10-16
Enamine
EN300-1725561-1g
2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione
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$1851.0 2023-09-20
Enamine
EN300-1725561-5g
2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione
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$5367.0 2023-09-20
Enamine
EN300-1725561-10g
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2,3,6-trimethyl-1,4-dihydronaphthalene-1,4-dione Related Literature

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